Cas no 2090606-79-2 ((5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)methanol)

• Product Name: (5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)methanol
• CAS No: 2090606-79-2
• MF: C₁₀H₁₂N₂OS
• MW: 208.280080795288
• CID: 5722735
• PubChem ID: 121211965
• Update Time: 2025-05-21

(5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

• F2198-2529
• (5-ethyl-3-thiophen-3-ylpyrazol-1-yl)methanol
• AKOS026722119
• 2090606-79-2
• starbld0028462
• (5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)methanol
• 1H-Pyrazole-1-methanol, 5-ethyl-3-(3-thienyl)-

• Inchi： 1S/C10H12N2OS/c1-2-9-5-10(11-12(9)7-13)8-3-4-14-6-8/h3-6,13H,2,7H2,1H3
• InChI Key： RVLLVZDDEHRJNF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(CC)N(CO)N=1

Computed Properties

• Exact Mass: 208.06703418g/mol
• Monoisotopic Mass: 208.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 323.0±37.0 °C(Predicted)
• pka: 13.29±0.10(Predicted)

Additional information on (5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)methanol

Introduction to (5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)methanol (CAS No. 2090606-79-2)

(5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)methanol, identified by its CAS number 2090606-79-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule combines the structural features of pyrazole, thiophene, and an ethyl substituent, making it a versatile scaffold for the development of novel bioactive agents. The compound's unique chemical architecture positions it as a potential candidate for further exploration in drug discovery, particularly in the context of addressing unmet medical needs.

The pyrazole ring is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets due to its rigid bicyclic structure and electron-rich nature. The presence of a thiophene moiety in (5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)methanol introduces additional aromaticity and electronic properties, which can modulate the compound's binding affinity and selectivity. The ethyl group at the 5-position of the pyrazole ring further enhances the compound's complexity, providing multiple sites for functionalization and interaction with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that derivatives of pyrazole-thiophene hybrids exhibit promising properties as kinase inhibitors, anti-inflammatory agents, and antimicrobial agents. The methanol substituent at the 1-position of the pyrazole ring in (5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)methanol adds another layer of functionality, potentially influencing solubility and metabolic stability.

In the realm of drug discovery, the synthesis and characterization of novel heterocyclic compounds like (5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)methanol are crucial for identifying new therapeutic entities. The compound's structural features make it a valuable building block for designing molecules that can interact with specific biological pathways. For instance, modifications at the thiophene ring could be exploited to enhance binding to protein targets such as kinases or transcription factors, which are often implicated in diseases like cancer and inflammatory disorders.

The growing interest in multitarget-directed ligands (MTDLs) has also highlighted the potential of compounds like (5-ethyl-3-(thiophen-3-yli)-1H-pyrazol-ylmethanol. By incorporating multiple pharmacophoric units into a single molecule, MTDLs aim to simultaneously modulate several biological targets, thereby increasing therapeutic efficacy and reducing side effects. The pyrazole-thiophene scaffold provides an ideal platform for developing such multifunctional agents.

Recent research has demonstrated that derivatives of pyrazole-thiophene hybrids exhibit significant potential in preclinical studies. For example, certain analogs have shown inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. Additionally, these compounds have been investigated for their ability to modulate inflammatory pathways by interacting with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The methanol group in (5-Ethyl - 3 - (Thiophen - 3 - yl) - 1H - Pyrazol - 1 - yl) Methanol may play a role in fine-tuning these interactions by influencing the compound's conformational flexibility.

The synthesis of (5-Ethyl - 3 - (Thiophen - 3 - yl) - 1H - Pyrazol - 1 - yl) Methanol involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. Key steps include cyclization reactions to form the pyrazole and thiophene rings, followed by functional group interconversions to introduce the ethyl and methanol substituents. Advances in synthetic methodologies have made it possible to construct complex molecular architectures with high precision, enabling chemists to explore a wide range of structural variations.

The pharmacokinetic properties of (5-Ethyl - 3 - (Thiophen - 3 - yl) - 1H - Pyrazol - 1 - yl) Methanol are also critical considerations in drug development. Factors such as solubility, bioavailability, metabolic stability, and excretion pathways must be carefully evaluated to ensure that the compound behaves favorably in vivo. Computational modeling techniques can predict these properties based on the compound's molecular structure, allowing researchers to optimize its design before moving into costly preclinical testing.

In conclusion, (5-Ethyl - 3 - (Thiophen - 3 - yl) - 1H-Pyrazol-ylmethanol represents a promising lead compound for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for developing novel therapeutic agents. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.